Tert-butyl (3aR,7aS)-2-oxo-3,3a,4,5,7,7a-hexahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxylate

• IUPAC Name: tert-butyl (3aR,7aS)-2-oxo-3,3a,4,5,7,7a-hexahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C12H20N2O3/c1-12(2,3)17-11(16)14-5-4-8-6-10(15)13-9(8)7-14/h8-9H,4-7H2,1-3H3,(H,13,15)/t8-,9-/m1/s1
• InChI Key: UNUGNCLUUCHAMY-RKDXNWHRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2CC(=O)NC2C1
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H]2CC(=O)N[C@@H]2C1
• Molecular Formula: C12H20N2O3
• Molecular Weight: 240.30 g/mol
• CAS No.: 2307733-28-2

Description

Tert-butyl (3aR,7aS)-2-oxo-3,3a,4,5,7,7a-hexahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxylate is a useful research compound. Its molecular formula is C12H20N2O3 and its molecular weight is 240.303. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Tert-butyl (3aR,7aS)-2-oxo-3,3a,4,5,7,7a-hexahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxylate has been utilized in the synthesis of piperidine derivatives, including the formation of fused tetrahydrofuran rings. This process involves nucleophilic opening of the oxirane ring and further reactions with electrophiles to yield N-substituted hexahydrofuro[2,3-c]pyridine derivatives (Moskalenko & Boev, 2014).

Large-Scale Preparation for Receptor Agonists

• An optimized method for large-scale synthesis of this compound, as an intermediate for nicotinic acetylcholine receptor agonists, has been developed. This process is significant for the preparation of multihundred gram quantities of the compound (Jarugu et al., 2018).

Structural and Thermal Analysis

• The compound has been synthesized and characterized using various methods like FTIR, NMR spectroscopy, and X-ray crystallographic analysis. Studies include examining the crystal and molecular structure, thermal stability, and intramolecular hydrogen bonding of derivatives (Çolak et al., 2021).

Organocatalyzed Synthesis

• Organocatalyzed synthesis of tert-butyl derivatives has been disclosed, using bifunctional noncovalent organocatalysts. This synthesis is important for understanding the chemical structure and properties of the synthesized compounds (Hozjan et al., 2023).

Efficient Synthesis for Pharmacological Activities

• An efficient process for synthesizing derivatives, important for pharmacological activities, has been developed. This involves cost-effective and high-yielding methods, making it commercially viable for large-scale synthesis (Bahekar et al., 2017).

Green Synthesis in Ionic Liquids

• A green synthesis method for tert-butyl derivatives in ionic liquids has been described. This method emphasizes environmentally friendly approaches in chemical synthesis (Zhang Mei Mei et al., 2013).

Cascade Recyclization Studies

• Studies on cascade reactions leading to the formation of tert-butyl derivatives have been conducted. This research provides insights into the reaction mechanisms and product formation in organic chemistry (Ivanov, 2020).